Cas no 1142210-55-6 (1-(5-{(4-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid)

• Product Name: 1-(5-{(4-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid
• CAS No: 1142210-55-6
• MF: C₁₆H₁₅FN₄O₄S
• MW: 378.378105401993
• MDL: MFCD12028342
• CID: 1202315
• PubChem ID: 25220715
• Update Time: 2025-04-20

1-(5-{(4-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[(5-{[(4-Fluorophenyl)amino]carbonyl}-1,3,4-thia diazol-2-yl)carbonyl]piperidine-3-carboxylic acid
• 1-[(5-{[(4-fluorophenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)carbonyl]piperidine-3-carboxylic acid
• 1142210-55-6
• LS-03211
• 1-{5-[(4-fluorophenyl)carbamoyl]-1,3,4-thiadiazole-2-carbonyl}piperidine-3-carboxylic acid
• DTXSID501113201
• ALBB-009671
• A926240
• 3-piperidinecarboxylic acid, 1-[[5-[[(4-fluorophenyl)amino]carbonyl]-1,3,4-thiadiazol-2-yl]carbonyl]-
• 1-({5-[(4-chlorophenyl)carbamoyl]-1,3,4-thiadiazol-2-yl}carbonyl)piperidine-3-carboxylic acid
• MFCD12028342
• 1-(5-((4-Fluorophenyl)carbamoyl)-1,3,4-thiadiazole-2-carbonyl)piperidine-3-carboxylicacid
• 1-[5-[(4-fluorophenyl)carbamoyl]-1,3,4-thiadiazole-2-carbonyl]piperidine-3-carboxylic acid
• 1-[(5-([(4-Fluorophenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)carbonyl]piperidine-3-carboxylic acid
• 1-(5-((4-Fluorophenyl)carbamoyl)-1,3,4-thiadiazole-2-carbonyl)piperidine-3-carboxylic acid
• AKOS005172130
• STK506000
• CS-0335264
• 1-(5-{(4-Fluorophenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)carbonylpiperidine-3-carboxylic Acid

• MDL： MFCD12028342
• Inchi： 1S/C16H15FN4O4S/c17-10-3-5-11(6-4-10)18-12(22)13-19-20-14(26-13)15(23)21-7-1-2-9(8-21)16(24)25/h3-6,9H,1-2,7-8H2,(H,18,22)(H,24,25)
• InChI Key： WYXLMYBTYWBMMF-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC(=CC=2)F)=O)=NN=C1C(N1CCCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 378.07980431g/mol
• Monoisotopic Mass: 378.07980431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides